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For Researchers, Scientists, and Drug Development Professionals

Introduction

BI-1230 is a potent and highly selective inhibitor of the Hepatitis C Virus (HCV) NS3 protease.
It demonstrates single-digit nanomolar inhibitory activity against HCV NS3 protease and viral
replication. Due to its favorable pharmacokinetic properties, including good half-life and oral
bioavailability, BI-1230 serves as a valuable tool for both in vitro and in vivo research aimed at
understanding HCV replication and developing novel antiviral therapies. This document
provides detailed protocols for the preparation and storage of BI-1230 solutions to ensure

experimental consistency and accuracy.

Physicochemical Properties and Storage of BI-1230

A summary of the key physicochemical properties and storage recommendations for BI-1230 is
provided in the table below.
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Preparation of BI-1230 Stock Solutions

For most in vitro applications, a concentrated stock solution of BI-1230 is prepared in DMSO.
The following table provides the required volume of DMSO to prepare stock solutions of various

concentrations.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of BI-
1230 in DMSO

Materials:

e BI-1230 solid powder
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Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate the vial containing BI-1230 powder to room temperature before opening.
 Briefly centrifuge the vial to ensure all the powder is at the bottom.

o Based on the mass of BI-1230 in the vial, calculate the required volume of DMSO to achieve
a 10 mM concentration (refer to the table above).

o Carefully add the calculated volume of sterile DMSO to the vial.

e Recap the vial securely and vortex thoroughly until the compound is completely dissolved. If
necessary, sonicate the solution for a few minutes in a water bath to aid dissolution.

 Visually inspect the solution to ensure there are no undissolved particulates.

e Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes to minimize freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for In Vitro
Assays

Materials:
e 10 mM BI-1230 stock solution in DMSO
 Sterile aqueous buffer or cell culture medium appropriate for the assay

Procedure:
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e Thaw an aliquot of the 10 mM BI-1230 stock solution at room temperature.

o Perform serial dilutions of the stock solution in the appropriate sterile aqueous buffer or cell
culture medium to achieve the desired final concentrations for your experiment.

e Crucially, ensure that the final concentration of DMSO in the assay medium is kept to a
minimum (typically < 0.5%) to avoid solvent-induced cytotoxicity or off-target effects. Always
include a vehicle control (medium with the same final concentration of DMSO) in your
experiments.

o Mix the working solution thoroughly by gentle pipetting or inversion before adding to the
experimental system.

Protocol 3: Recommended Storage of BI-1230 Solutions

Proper storage of BI-1230 solutions is critical to maintain their stability and activity.
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Workflow for BI-1230 Solution Preparation and
Storage
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e To cite this document: BenchChem. [Application Notes and Protocols: BI-1230].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787474+#bi-1230-solution-preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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